Cas no 2228169-01-3 (4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole
• CAS No: 2228169-01-3
• MF: C₁₀H₁₆BrNS
• MW: 262.209740638733
• CID: 6058277
• PubChem ID: 165790021
• Update Time: 2025-10-30

4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole
• EN300-1920751
• 2228169-01-3

• Inchi： 1S/C10H16BrNS/c1-7(2)9-12-8(5-13-9)10(3,4)6-11/h5,7H,6H2,1-4H3
• InChI Key： LEXISPBILGTMRT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CSC(C(C)C)=N1

Computed Properties

• Exact Mass: 261.01868g/mol
• Monoisotopic Mass: 261.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole

4-(1-Bromo-2-Methylpropan-2-yl)-2-(Propan-2-yl)-1,3-Thiazole: A Comprehensive Overview of CAS No. 2228169-01-3

4-(1-Bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole, with the CAS number 2228169-01-3, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinct structural features, including a brominated alkyl group and a thiazole ring, which contribute to its potential applications in various scientific and pharmaceutical contexts.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. This ring system is known for its stability and reactivity, making it a valuable scaffold in the synthesis of bioactive molecules. The presence of the bromo substituent on the alkyl chain adds further complexity and reactivity to the molecule, enabling it to participate in a wide range of chemical reactions and transformations.

In recent years, the study of 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole has been driven by its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The bromine atom can be readily substituted or eliminated, allowing for the introduction of various functional groups that can modulate the biological activity of the final product. This versatility makes it an attractive candidate for drug discovery and development.

The synthesis of 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole typically involves multistep reactions, starting from readily available starting materials. One common approach involves the condensation of 2-bromopropionitrile with thiourea to form an intermediate thioamide, which is then cyclized to form the thiazole ring. Subsequent alkylation steps introduce the bromo-substituted alkyl group and the propan-2-yl group, resulting in the final product.

The physical properties of 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole, such as its melting point, boiling point, and solubility, are crucial for its handling and application in laboratory settings. These properties can be influenced by the presence of the bromine atom and the alkyl substituents. For instance, the bromine atom can increase the overall molecular weight and reduce volatility, while the alkyl groups can enhance solubility in organic solvents.

In terms of biological activity, preliminary studies have shown that 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole exhibits promising properties as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to inhibit certain kinases and proteases, which are key targets in cancer therapy and antiviral drug development. These findings suggest that further research into this compound could lead to the discovery of novel therapeutic agents.

The safety profile of 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole is also an important consideration. While detailed toxicological data may not yet be available for this specific compound, general guidelines for handling brominated compounds and thiazoles should be followed to ensure laboratory safety. Proper personal protective equipment (PPE) and ventilation are recommended when working with this compound.

In conclusion, 4-(1-bromo-2-methylpropan-2-yl)-2-(propan-2-yl)-1,3-thiazole, CAS No. 2228169-01-3, is a promising compound with a wide range of potential applications in organic synthesis and medicinal chemistry. Its unique structural features make it a valuable intermediate for the development of new pharmaceuticals and agrochemicals. Ongoing research into its properties and biological activity will likely uncover additional uses and benefits in various scientific fields.